Cas no 2228298-25-5 (1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol
• CAS No: 2228298-25-5
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6440894
• PubChem ID: 165692886
• Update Time: 2025-08-05

1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol
• 2228298-25-5
• EN300-1925314

• Inchi： 1S/C9H11BrFNO/c1-9(13,5-12)6-2-7(10)4-8(11)3-6/h2-4,13H,5,12H2,1H3
• InChI Key： LABOJGNOGUTUJH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C)(CN)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol (CAS No. 2228298-25-5)

1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol (CAS No. 2228298-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring both amino and hydroxyl functional groups, is a valuable intermediate in the synthesis of bioactive molecules. Its bromo and fluoro substituents enhance its reactivity, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol has surged, driven by their role in developing targeted therapies and precision medicine. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with the growing focus on personalized healthcare. The compound's CAS No. 2228298-25-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol involves multi-step organic reactions, often starting from 3-bromo-5-fluorobenzaldehyde. Its chiral center at the propan-2-ol moiety adds complexity, making enantioselective synthesis a hot topic among chemists. This aligns with the broader trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

From an industrial perspective, CAS No. 2228298-25-5 is cataloged by major chemical suppliers as a high-purity research chemical. Its applications span pharmaceutical intermediates, ligand design, and catalysis. The compound's structural motif is also explored in agrochemicals and functional materials, addressing global challenges like crop protection and renewable energy.

Analytical characterization of 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol typically employs NMR spectroscopy, mass spectrometry, and HPLC. These techniques verify its purity and stereochemistry, critical for reproducibility in research. The compound's physicochemical properties, such as solubility and stability, are frequently queried in scientific forums, highlighting practical considerations for laboratory use.

In conclusion, 1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol (CAS No. 2228298-25-5) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its ongoing study reflects broader scientific priorities, including drug innovation, molecular design, and sustainable processes, ensuring its continued relevance in academic and industrial settings.